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Compound of Interest

Compound Name:

Ethyl 2-amino-4-(4-

bromophenyl)thiophene-3-

carboxylate

Cat. No.: B1270318 Get Quote

An In-depth Technical Guide to Ethyl 2-amino-4-(4-bromophenyl)thiophene-3-carboxylate

For professionals in research, chemical synthesis, and drug development, a thorough

understanding of novel chemical entities is paramount. This guide provides a detailed overview

of Ethyl 2-amino-4-(4-bromophenyl)thiophene-3-carboxylate, a heterocyclic compound with

potential applications as a synthetic intermediate in pharmaceuticals.

Molecular Structure and Properties
Ethyl 2-amino-4-(4-bromophenyl)thiophene-3-carboxylate is a substituted aminothiophene.

The core of the molecule is a thiophene ring, which is an aromatic five-membered heterocycle

containing a sulfur atom. This ring is substituted at the 2-position with an amino group (-NH2),

at the 3-position with an ethyl carboxylate group (-COOCH2CH3), and at the 4-position with a

4-bromophenyl group.

The presence of the amino and carboxylate groups on adjacent carbons of the thiophene ring,

along with the bromophenyl moiety, makes this compound a versatile scaffold for further

chemical modifications and a potential building block in the synthesis of more complex,

biologically active molecules.
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The key physicochemical properties of Ethyl 2-amino-4-(4-bromophenyl)thiophene-3-
carboxylate are summarized in the table below for easy reference and comparison.

Property Value

CAS Number 306934-99-6[1]

Molecular Formula C13H12BrNO2S[1]

Molecular Weight 326.21 g/mol

Appearance Powder

Melting Point 120-125 °C

SMILES String CCOC(=O)c1c(N)scc1-c2ccc(Br)cc2

InChI Key SEWFWRCESBYGFS-UHFFFAOYSA-N

Experimental Protocols
The synthesis of Ethyl 2-amino-4-(4-bromophenyl)thiophene-3-carboxylate is typically

achieved through the Gewald aminothiophene synthesis. This is a one-pot, multi-component

reaction that is widely used for the preparation of substituted 2-aminothiophenes.

Gewald Synthesis Protocol:

This protocol is adapted from general procedures for the synthesis of related 2-

aminothiophene-3-carboxylates.

Materials:

4-Bromoacetophenone

Ethyl cyanoacetate

Elemental sulfur

A suitable base (e.g., morpholine or diethylamine)
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A suitable solvent (e.g., ethanol or methanol)

Procedure:

To a solution of 4-bromoacetophenone (1 equivalent) and ethyl cyanoacetate (1 equivalent)

in ethanol, add elemental sulfur (1 equivalent).

Slowly add a catalytic amount of a base, such as morpholine or diethylamine, to the mixture

with stirring.

Heat the reaction mixture at a temperature ranging from 45 to 65°C for several hours,

monitoring the reaction progress by thin-layer chromatography (TLC).

Upon completion of the reaction, cool the mixture to room temperature or in an ice bath to

induce precipitation of the product.

Collect the crude product by filtration and wash it with a small amount of cold ethanol.

The crude product can be further purified by recrystallization from a suitable solvent, such as

ethanol, to yield the pure Ethyl 2-amino-4-(4-bromophenyl)thiophene-3-carboxylate.

Synthesis Workflow
The logical workflow for the synthesis of Ethyl 2-amino-4-(4-bromophenyl)thiophene-3-
carboxylate via the Gewald reaction is depicted in the following diagram.
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Synthesis Workflow for Ethyl 2-amino-4-(4-bromophenyl)thiophene-3-carboxylate

Reactants:
- 4-Bromoacetophenone

- Ethyl Cyanoacetate
- Elemental Sulfur

One-Pot Reaction
(Gewald Synthesis)

Solvent & Catalyst:
- Ethanol

- Morpholine/Diethylamine

Heating & Stirring
(45-65°C)

Initiate

Reaction Monitoring (TLC)

During Reaction

Cooling & Precipitation

Upon Completion

Filtration & Washing

Purification (Recrystallization)

Crude Product

Final Product:
Ethyl 2-amino-4-(4-bromophenyl)

-thiophene-3-carboxylate

Pure Product

Click to download full resolution via product page

Gewald synthesis workflow for the target compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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